Cas no 3209-28-7 (4,7,10,13-Hexadecatetraenoic acid)

• Product Name: 4,7,10,13-Hexadecatetraenoic acid
• CAS No: 3209-28-7
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 1449721
• PubChem ID: 5282831
• Update Time: 2025-04-20

4,7,10,13-Hexadecatetraenoic acid Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13-Hexadecatetraenoic acid
• VWM8ET3N3L
• 4,7,10,13-Hexa-decatetraenoic acid
• 3209-28-7
• UNII-VWM8ET3N3L
• SCHEMBL6473090
• (4E,7E,10E,13E)-hexadeca-4,7,10,13-tetraenoic acid
• CHEBI:230252

• Inchi： 1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h3-4,6-7,9-10,12-13H,2,5,8,11,14-15H2,1H3,(H,17,18)/b4-3-,7-6-,10-9+,13-12-
• InChI Key： IVTCJQZAGWTMBZ-KMDMWTCTSA-N
• SMILES： CC/C=C\C/C=C\C/C=C/C/C=C\CCC(=O)O

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids